molecular formula C21H15N5OS2 B6498010 2-(thiophen-2-yl)-N-{3-[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide CAS No. 891123-17-4

2-(thiophen-2-yl)-N-{3-[3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}acetamide

Cat. No.: B6498010
CAS No.: 891123-17-4
M. Wt: 417.5 g/mol
InChI Key: OZRBPZNTLQMGFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a central [1,2,4]triazolo[4,3-b]pyridazine core substituted at the 3- and 6-positions with thiophen-2-yl and phenylacetamide groups, respectively. The phenylacetamide moiety is further functionalized with a thiophen-2-yl group via a methylene bridge. This structure combines heterocyclic systems (thiophene and triazolopyridazine) with an acetamide linker, which is common in bioactive molecules targeting enzymes or receptors requiring π-π stacking or hydrogen-bond interactions .

Properties

IUPAC Name

2-thiophen-2-yl-N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H15N5OS2/c27-20(13-16-6-2-10-28-16)22-15-5-1-4-14(12-15)17-8-9-19-23-24-21(26(19)25-17)18-7-3-11-29-18/h1-12H,13H2,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OZRBPZNTLQMGFP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)NC(=O)CC2=CC=CS2)C3=NN4C(=NN=C4C5=CC=CS5)C=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H15N5OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

417.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Observations :

  • Sulfanylacetamide derivatives (e.g., 894037-84-4) prioritize electrophilic reactivity, whereas the target compound’s acetamide linker may favor hydrogen bonding .

Comparison with Triazole-Thiazole-Acetamide Derivatives

describes triazole-thiazole-acetamide hybrids (e.g., 9a–9e) with varying aryl groups on the thiazole ring. Unlike the target compound, these lack the triazolopyridazine system but share the acetamide-thiophene motif:

Compound (from ) Thiazole Substituent Bioactivity Insights
9a 2-Phenylthiazole Moderate α-glucosidase inhibition
9c 4-Bromophenylthiazole Strongest docking score vs. α-glucosidase
Target Compound N/A (Thiophene-based) Hypothesized kinase/GPCR activity

Key Observations :

  • Bromine in 9c enhances hydrophobic interactions, while the target compound’s thiophene groups may improve solubility and metabolic stability compared to halogenated analogs .

Yield Optimization :

  • reports >90% yields for quinoxalin-acetamide derivatives using triethylamine in acetonitrile, suggesting solvent-catalyst systems for efficient coupling .
  • Thiophene incorporation (as in ) may require milder conditions to prevent sulfur oxidation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.